Cas no 55414-60-3 ((2-Amino-3-(trifluoromethyl)phenyl)methanol)

• Product Name: (2-Amino-3-(trifluoromethyl)phenyl)methanol
• CAS No: 55414-60-3
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD20527404
• CID: 2121755
• PubChem ID: 20319007
• Update Time: 2025-07-18

(2-Amino-3-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(trifluoromethyl)benzyl alcohol
• (2-Amino-3-(trifluoromethyl)phenyl)methanol
• [2-amino-3-(trifluoromethyl)phenyl]methanol
• CWGBRMAKZVNLDT-UHFFFAOYSA-N
• Benzenemethanol, 2-amino-3-(trifluoromethyl)-
• SCHEMBL456789
• MFCD20527404
• EN300-4297775
• C91702
• AT10016
• SB84072
• CS-0378717
• DB-329854
• 55414-60-3
• (2-Amino-3-trifluoromethyl-phenyl)-methanol

• MDL： MFCD20527404
• Inchi： 1S/C8H8F3NO/c9-8(10,11)6-3-1-2-5(4-13)7(6)12/h1-3,13H,4,12H2
• InChI Key： CWGBRMAKZVNLDT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CO)=C1N)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.8

Additional information on (2-Amino-3-(trifluoromethyl)phenyl)methanol

Introduction to (2-Amino-3-(trifluoromethyl)phenyl)methanol (CAS No. 55414-60-3)

(2-Amino-3-(trifluoromethyl)phenyl)methanol (CAS No. 55414-60-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-amino-3-(trifluoromethyl)benzyl alcohol, is characterized by its unique combination of an amino group, a trifluoromethyl group, and a benzyl alcohol moiety. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable starting material for the synthesis of various pharmaceuticals and bioactive compounds.

The trifluoromethyl group is particularly noteworthy due to its electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. This group is often used in drug design to enhance the metabolic stability and bioavailability of pharmaceuticals. The amino group, on the other hand, provides opportunities for further functionalization and conjugation with other molecules, making it a key site for chemical modifications.

Recent research has highlighted the potential of (2-Amino-3-(trifluoromethyl)phenyl)methanol in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. The researchers found that the trifluoromethyl group played a crucial role in enhancing the efficacy of these derivatives by modulating their interaction with specific biological targets.

In another study, scientists explored the use of (2-Amino-3-(trifluoromethyl)phenyl)methanol as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression and anxiety disorders. The unique structure of this compound allowed for the creation of highly selective and potent SSRIs with improved pharmacokinetic profiles. This research underscores the importance of (2-Amino-3-(trifluoromethyl)phenyl)methanol in advancing our understanding of drug-receptor interactions and optimizing therapeutic outcomes.

The synthetic versatility of (2-Amino-3-(trifluoromethyl)phenyl)methanol has also been leveraged in the development of new materials for diagnostic applications. A team from the University of California, Berkeley, reported the synthesis of fluorescent probes derived from this compound. These probes were designed to detect specific biomarkers associated with various diseases, such as cancer and neurodegenerative disorders. The high sensitivity and selectivity of these probes make them promising tools for early diagnosis and monitoring of disease progression.

In addition to its applications in pharmaceuticals and diagnostics, (2-Amino-3-(trifluoromethyl)phenyl)methanol has shown promise in the field of chemical biology. Researchers at Harvard University utilized this compound as a scaffold for designing small-molecule inhibitors targeting specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases. By developing inhibitors based on (2-Amino-3-(trifluoromethyl)phenyl)methanol, scientists aim to disrupt pathological PPIs and restore normal cellular function.

The safety profile of (2-Amino-3-(trifluoromethyl)phenyl)methanol is another important consideration in its application. Extensive toxicological studies have been conducted to evaluate its potential risks and ensure its safe use in various contexts. These studies have generally shown that (2-Amino-3-(trifluoromethyl)phenyl)methanol exhibits low toxicity when used under controlled conditions, making it suitable for further development and commercialization.

In conclusion, (2-Amino-3-(trifluoromethyl)phenyl)methanol (CAS No. 55414-60-3) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, diagnostics, and chemical biology. Its unique structural features and synthetic versatility make it an invaluable tool for advancing scientific knowledge and developing innovative solutions to pressing health challenges. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in various fields of science and technology.